Cas no 52488-30-9 (1,4-Dimethyl-2-nitro-3-fluorobenzene)

• Product Name: 1,4-Dimethyl-2-nitro-3-fluorobenzene
• CAS No: 52488-30-9
• MF: C₈H₈FNO₂
• MW: 169.153025627136
• CID: 1581791
• PubChem ID: 20154050
• Update Time: 2025-04-21

1,4-Dimethyl-2-nitro-3-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-1,4-dimethyl-3-nitrobenzene
• Benzene, 2-fluoro-1,4-dimethyl-3-nitro-
• 1,4-Dimethyl-2-fluoro-3-nitrobenzene
• 1,4-Dimethyl-2-nitro-3-fluorobenzene
• DTXSID001281568
• SCHEMBL10686251
• 52488-30-9

• Inchi： 1S/C8H8FNO2/c1-5-3-4-6(2)8(7(5)9)10(11)12/h3-4H,1-2H3
• InChI Key： SDWKDKGKCOJUQH-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(C)=C1[N+](=O)[O-]

Computed Properties

• Exact Mass: 169.05390666g/mol
• Monoisotopic Mass: 169.05390666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 45.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes